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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of 2(E)-
Nonenedioic acid, a medium-chain dicarboxylic acid. Due to the limited availability of
experimental spectroscopic data for this specific compound, this guide utilizes predicted
Nuclear Magnetic Resonance (NMR) data and characteristic Infrared (IR) absorption
frequencies based on its functional groups. This information is crucial for the identification,
characterization, and quality control of 2(E)-Nonenedioic acid in research and drug
development settings.

Predicted 'H NMR Spectroscopic Data

The predicted *H NMR spectrum of 2(E)-Nonenedioic acid provides valuable information
about the chemical environment of the hydrogen atoms in the molecule. The predicted
chemical shifts () in parts per million (ppm) relative to a standard reference, multiplicities (e.g.,
singlet, doublet, triplet), and coupling constants (J) in Hertz (Hz) are summarized in the table
below. These predictions are based on established computational models.
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Predicted Chemical

Coupling Constant

Proton Assignment . Multiplicity

Shift (6, ppm) (J, H2)
H-2 5.85 Doublet of Triplets 15.6,1.5
H-3 6.95 Doublet of Triplets 15.6,7.0
H-4 2.25 Quartet 7.0,7.3
H-5 1.50 Quintet 73,74
H-6 1.35 Quintet 74,75
H-7 1.65 Quintet 75,7.6
H-8 2.35 Triplet 7.6
-COOH (C1 & C9) 12.0 (broad) Singlet

Predicted **C NMR Spectroscopic Data

The predicted 13C NMR spectrum reveals the number of chemically non-equivalent carbon

atoms and their electronic environments. The predicted chemical shifts (d) in ppm are crucial

for confirming the carbon skeleton of 2(E)-Nonenedioic acid.

Carbon Assignment

Predicted Chemical Shift (6, ppm)

C-1 (-COOH) 171.0

C-2 (=CH) 122.5

C-3 (=CH) 148.0

C-4 (-CHz-) 32.0

C-5 (-CH2-) 28.0

C-6 (-CH2-) 28.5

C-7 (-CH2-) 24.5

C-8 (-CHz-) 34.0

C-9 (-COOH) 179.0
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Expected Infrared (IR) Spectroscopic Data

The IR spectrum of 2(E)-Nonenedioic acid is expected to show characteristic absorption
bands corresponding to its carboxylic acid and alkene functional groups. The following table
summarizes the expected vibrational frequencies.

Expected

Functional Group Vibration Type Absorption Range Intensity
(cm™)

O-H (Carboxylic Acid) Stretching 3300 - 2500 Broad, Strong

C-H (Alkene) Stretching 3100 - 3000 Medium

C-H (Alkane) Stretching 3000 - 2850 Medium

C=0 (Carboxylic Acid)  Stretching 1725 - 1700 Strong

C=C (Alkene, trans) Stretching 1650 - 1630 Medium

C-O (Carboxylic Acid) Stretching 1320 - 1210 Strong

C-H (Alkene, trans) Bending (out-of-plane) 970 - 960 Strong

Experimental Protocols

The following are detailed, generalized methodologies for acquiring NMR and IR spectra of
solid organic compounds like 2(E)-Nonenedioic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

4.1.1. Sample Preparation
o Weigh approximately 5-10 mg of 2(E)-Nonenedioic acid.

o Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-ds, CDCls, or D20 with a
pH indicator) in a clean, dry vial. The choice of solvent is critical and should be one in which
the compound is fully soluble.

o Transfer the solution to a standard 5 mm NMR tube.
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The final sample volume should be approximately 0.5-0.7 mL.

4.1.2. 'H NMR Acquisition[1]

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity.

Set the appropriate acquisition parameters, including the spectral width, number of scans
(typically 8-16 for *H), and relaxation delay.

Acquire the Free Induction Decay (FID).

Process the FID using Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS at O
ppm).

Integrate the peaks and determine the chemical shifts and coupling constants.
4.1.3. 13C NMR Acquisition[2][3]

¢ Use the same sample prepared for *H NMR.

e Tune the probe to the 13C frequency.

o Set the appropriate acquisition parameters. Due to the low natural abundance of 3C and its
smaller gyromagnetic ratio, a larger number of scans (e.g., 128 or more) and a potentially
longer relaxation delay are typically required.[4]

e Acquire the FID using a proton-decoupled pulse sequence.
e Process the data similarly to the *H NMR spectrum.

o Reference the spectrum to the solvent peak (e.g., CDCIs at 77.16 ppm).[5]
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Fourier-Transform Infrared (FT-IR) Spectroscopy[6][7]

4.2.1. Sample Preparation (Thin Solid Film Method)[6]

» Dissolve a small amount (1-2 mg) of 2(E)-Nonenedioic acid in a volatile solvent (e.g.,
acetone or methanol).

e Place a drop of the solution onto a clean, dry salt plate (e.g., KBr or NaCl).

» Allow the solvent to evaporate completely, leaving a thin, even film of the solid sample on the
plate.

4.2.2. Spectrum Acquisition[7]

Place the salt plate with the sample film in the spectrometer's sample holder.

Acquire a background spectrum of the empty sample compartment to account for
atmospheric CO2 and water vapor.

Acquire the sample spectrum.

The instrument software will automatically ratio the sample spectrum to the background
spectrum to generate the final absorbance or transmittance spectrum.

Label the significant peaks with their corresponding wavenumbers (cm~1).

Visualization of Spectroscopic-Structural
Correlation

The following diagram illustrates the relationship between the key functional groups of 2(E)-
Nonenedioic acid and their corresponding spectroscopic signatures.
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Caption: Correlation of functional groups in 2(E)-Nonenedioic acid with their spectroscopic
signals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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